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Compound of Interest

Compound Name: 3-(4-Bromophenyl)azetidine

Cat. No.: B121925

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring a secure and productive laboratory environment. This
document provides critical safety protocols, personal protective equipment (PPE)
recommendations, and disposal guidelines for 3-(4-Bromophenyl)azetidine.

Chemical Identifiers:
e CAS Number: 7215-01-2
e Molecular Formula: CO9H10BrN

The hydrochloride salt, 3-(4-Bromophenyl)azetidine hydrochloride, has a CAS number of
90561-74-3.[1][2][3]

Hazard Identification and Personal Protective

Equipment

Based on available safety data for 3-(4-Bromophenyl)azetidine and structurally similar
compounds, this chemical should be handled with care. It is known to cause skin and eye
irritation and may cause respiratory irritation.[4]

Summary of Hazard Statements:
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Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation[4]

H319 Causes serious eye irritation[4]
H332 Harmful if inhaled

| H335 | May cause respiratory irritation[4] |
Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against accidental exposure.[5] The
following table summarizes the recommended PPE for handling this compound.
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Scenario

Eye Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid
Compound
(weighing,
aliquoting)

Safety glasses
with side-shields

or safety

goggles.[5]

Chemical-
resistant gloves
(e.g., nitrile).[5]
(6]

Standard

laboratory coat.

[5]

Useina
chemical fume
hood is
recommended. If
a fume hood is
not available and
there is a risk of
dust formation, a
NIOSH-approved
respirator may

be necessary.[5]

Handling
Solutions of the

Compound

Safety glasses
with side-shields

or safety

goggles.[5]

Chemical-
resistant gloves,
inspected before

use.[5]

Laboratory coat.

[5]

Work in a well-
ventilated area. A
chemical fume
hood is
recommended
for procedures
with a risk of

aerosolization.[5]

Cleaning Spills

Safety glasses or

goggles.[5]

Chemical-

resistant gloves.

[5]

Laboratory coat
or appropriate
protective
clothing.[5]

A NIOSH-
approved
respirator may
be necessary
depending on the
spill size and

ventilation.[7]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to standard operating procedures is crucial for minimizing risk.

e Preparation:
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o Before handling, ensure that a safety shower and eyewash station are readily accessible.

o Conduct all manipulations of the solid compound within a certified chemical fume hood to
minimize inhalation exposure.[5]

o Inspect all PPE for integrity before use.[5]

e Handling:

o

Avoid direct contact with skin, eyes, and clothing.[5]

[¢]

Avoid breathing dust or aerosols. Do not generate dust when handling the solid.[5]

[¢]

Use appropriate, clean, and dry glassware and utensils.

[e]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end
of the workday.[5]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][8]
o Keep away from incompatible substances.

Disposal Plan

Proper disposal of 3-(4-Bromophenyl)azetidine and any contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.[5]

e Solid Waste: Collect unused 3-(4-Bromophenyl)azetidine powder in a designated, sealed,
and clearly labeled hazardous waste container.[5]

» Contaminated Materials: Disposable items such as gloves, pipette tips, and weighing paper
that have come into contact with the compound should be placed in a sealed bag and
disposed of as hazardous chemical waste.[5]

» Disposal Procedure: All waste containing this compound should be disposed of through a
licensed professional waste disposal service in accordance with federal, state, and local
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regulations.[4][9] Do not dispose of down the drain.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations for handling 3-(4-
Bromophenyl)azetidine.
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Workflow for Handling 3-(4-Bromophenyl)azetidine
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Caption: A generalized workflow for the safe handling of 3-(4-Bromophenyl)azetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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